Cas no 1698806-28-8 (3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile
• CAS No: 1698806-28-8
• MF: C₉H₇BrFNO
• MW: 244.060384988785
• CID: 5766032
• PubChem ID: 103947071
• Update Time: 2025-06-08

3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1910027
• 1698806-28-8
• 3-(2-bromo-4-fluorophenyl)-3-hydroxypropanenitrile
• 2-Bromo-4-fluoro-β-hydroxybenzenepropanenitrile
• 3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile

• Inchi： 1S/C9H7BrFNO/c10-8-5-6(11)1-2-7(8)9(13)3-4-12/h1-2,5,9,13H,3H2
• InChI Key： JGBSKNMTUGVMFX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CC#N)O)F

Computed Properties

• Exact Mass: 242.96950g/mol
• Monoisotopic Mass: 242.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile

Comprehensive Overview of 3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile (CAS No. 1698806-28-8)

3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile (CAS No. 1698806-28-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative features a unique bromo-fluorophenyl moiety, which contributes to its reactivity and potential applications in drug discovery. The compound's molecular structure, characterized by a hydroxypropanenitrile group, makes it a valuable intermediate in synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors. The presence of both bromine and fluorine atoms in its structure allows for further functionalization, enabling the development of novel therapeutic agents.

The synthesis of 3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile typically involves multi-step organic reactions, including Grignard reactions and nucleophilic substitutions. Its purity and yield are critical factors for downstream applications, which is why advanced analytical techniques such as HPLC and NMR spectroscopy are employed for quality control. This compound is often discussed in forums and publications focusing on medicinal chemistry and catalysis, reflecting its relevance in cutting-edge research.

One of the trending topics surrounding 3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile is its potential use in green chemistry initiatives. Scientists are exploring eco-friendly synthetic routes to minimize waste and reduce the environmental impact of chemical production. Additionally, its application in bioconjugation and proteomics studies has opened new avenues for understanding biological systems at the molecular level.

From an industrial perspective, 3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile is classified as a high-value intermediate. Its market growth is driven by the expanding pharmaceutical sector, particularly in regions like North America and Asia-Pacific. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of academic and commercial clients.

For researchers seeking detailed information on CAS No. 1698806-28-8, databases such as Reaxys and SciFinder provide comprehensive data on its physicochemical properties, safety profiles, and synthetic protocols. The compound's logP and solubility parameters are frequently queried, as they are essential for formulation studies. Furthermore, its stability under various pH conditions and temperature ranges is a subject of ongoing investigation.

In conclusion, 3-(2-Bromo-4-fluorophenyl)-3-hydroxypropanenitrile represents a versatile and highly functionalized compound with broad applications in modern chemistry. Its unique structural features and reactivity profile make it a focal point for innovation in drug development and material science. As research continues to uncover new uses for this molecule, its importance in the scientific community is expected to grow exponentially.